Cas no 648956-85-8 (Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-)

Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]- structure
648956-85-8 structure
Product Name:Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
CAS No:648956-85-8
MF:C16H15F3O2S
MW:328.34931397438
CID:411801
PubChem ID:12065355
Update Time:2025-04-19

Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
    • 1,4-dimethoxy-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]benzene
    • DTXSID20476804
    • 648956-85-8
    • Inchi: 1S/C16H15F3O2S/c1-20-13-7-8-14(21-2)15(9-13)22-10-11-3-5-12(6-4-11)16(17,18)19/h3-9H,10H2,1-2H3
    • InChI Key: SYVZXNPLCYRDNF-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)OC)CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 328.07455
  • Monoisotopic Mass: 328.07448538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 18.46
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